Cas no 51526-56-8 (2-(3-methoxyphenyl)ethane-1-thiol)

• Product Name: 2-(3-methoxyphenyl)ethane-1-thiol
• CAS No: 51526-56-8
• MF: C₉H₁₂OS
• MW: 168.255981445313
• MDL: MFCD11521126
• CID: 5227317
• PubChem ID: 17908469
• Update Time: 2026-03-07

2-(3-methoxyphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)ethane-1-thiol
• Benzeneethanethiol, 3-methoxy-

• MDL： MFCD11521126
• Inchi： 1S/C9H12OS/c1-10-9-4-2-3-8(7-9)5-6-11/h2-4,7,11H,5-6H2,1H3
• InChI Key： OOCJLNWIBOPWRP-UHFFFAOYSA-N
• SMILES： C1(CCS)=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-methoxyphenyl)ethane-1-thiol

Introduction to 2-(3-methoxyphenyl)ethane-1-thiol (CAS No. 51526-56-8)

2-(3-methoxyphenyl)ethane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 51526-56-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a thiol (-SH) group attached to a benzene ring substituted with a methoxy group, has garnered attention due to its unique structural and chemical properties. The presence of both aromatic and sulfur-containing functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The structure of 2-(3-methoxyphenyl)ethane-1-thiol encompasses an ethyl chain linking the thiol-bearing benzene ring to a terminal carbon. This configuration allows for diverse chemical modifications, making it a valuable building block in medicinal chemistry. The methoxy group at the 3-position of the phenyl ring influences the electronic properties of the aromatic system, enhancing its reactivity in various synthetic pathways. Such structural features are often exploited in designing molecules with specific biological activities.

In recent years, there has been growing interest in thiol-containing compounds due to their role as key intermediates in drug discovery. The thiol group is particularly noteworthy for its ability to participate in disulfide bond formation, a common motif in protein structure and enzyme catalysis. Additionally, thiols exhibit redox-active properties, which are relevant in developing antioxidants and redox-sensitive probes for biological studies.

2-(3-methoxyphenyl)ethane-1-thiol has been explored in several cutting-edge research areas. One notable application is in the synthesis of pharmaceutical intermediates. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases. For instance, its derivatives have been investigated for their potential as kinase inhibitors, where the aromatic-thiol moiety interacts with specific binding pockets on protein targets.

The pharmaceutical industry has shown particular interest in thiophenolic compounds due to their broad spectrum of biological activities. Studies have demonstrated that derivatives of 2-(3-methoxyphenyl)ethane-1-thiol exhibit anti-inflammatory, antimicrobial, and anticancer properties. These findings are supported by computational modeling and experimental validations, underscoring the compound's significance as a lead structure.

Moreover, advancements in synthetic methodologies have enabled more efficient access to complex derivatives of 2-(3-methoxyphenyl)ethane-1-thiol. Techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the introduction of additional functional groups, expanding the chemical space available for drug discovery. Such innovations are crucial for accelerating the development of next-generation therapeutics.

In the context of biochemical research, this compound serves as a valuable tool for studying enzyme mechanisms and protein interactions. The thiol group's reactivity allows for covalent labeling experiments, which are essential for elucidating molecular recognition processes. For example, site-directed mutagenesis studies using labeled derivatives have provided insights into the active sites of enzymes involved in metabolic pathways.

The material science applications of 2-(3-methoxyphenyl)ethane-1-thiol are also emerging as an area of interest. Its ability to form stable disulfide bonds makes it suitable for designing smart materials with tunable properties. Such materials could find applications in sensors, coatings, and even self-healing polymers.

Recent publications highlight the role of thiol-containing compounds in addressing neurological disorders. Researchers have synthesized analogs of 2-(3-methoxyphenyl)ethane-1-thiol that exhibit neuroprotective effects in cellular models of neurodegeneration. These studies underscore the potential of thiophenolic scaffolds in developing treatments for conditions like Alzheimer's disease and Parkinson's disease.

The synthesis and characterization of 2-(3-methoxyphenyl)ethane-1-thiol (CAS No. 51526-56-8) adhere to stringent quality control measures to ensure reproducibility and purity. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify the compound's identity and integrity.

In conclusion, 2-(3-methoxyphenyl)ethane-1-thiol represents a versatile and highly relevant compound in modern chemical research. Its unique structural features and reactivity make it indispensable in pharmaceutical development, biochemical studies, and material science applications. As research continues to uncover new functionalities and applications, this molecule is poised to remain at the forefront of scientific innovation.